Cas no 2229549-82-8 (2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine
• CAS No: 2229549-82-8
• MF: C₁₃H₁₇F₂N₃
• MW: 253.290989637375
• CID: 6219779
• PubChem ID: 165972670
• Update Time: 2025-10-28

2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine
• 2229549-82-8
• 2,2-difluoro-1-[2-(piperidin-1-yl)pyridin-3-yl]cyclopropan-1-amine
• EN300-1959461

• Inchi： 1S/C13H17F2N3/c14-13(15)9-12(13,16)10-5-4-6-17-11(10)18-7-2-1-3-8-18/h4-6H,1-3,7-9,16H2
• InChI Key： JFFGTYJIBTVPPN-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CC=CN=C1N1CCCCC1)N)F

Computed Properties

• Exact Mass: 253.13905388g/mol
• Monoisotopic Mass: 253.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229549-82-8 and Product Name: 2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine

The compound with the CAS number 2229549-82-8 and the product name 2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both difluoro and piperidinyl substituents in its molecular framework suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research. The pyridine core in this compound not only contributes to its stability but also enhances its solubility and bioavailability, which are critical factors in drug formulation. The cyclopropane ring, a three-membered saturated hydrocarbon, introduces rigidity to the molecule, which can be advantageous in binding to specific enzyme or receptor sites. This structural motif has been increasingly studied for its ability to modulate biological activity through steric hindrance and electronic effects.

The difluoro substitution at the 2-position of the pyridine ring is particularly noteworthy. Fluorine atoms are known for their ability to influence metabolic pathways and improve pharmacokinetic properties of drugs. In this context, the electron-withdrawing nature of fluorine can enhance the binding affinity of the compound to its target receptors. Additionally, fluorine atoms can prevent unwanted degradation pathways, thereby increasing the compound's shelf life and efficacy. These attributes make 2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine a compelling candidate for further investigation.

The piperidinyl group at the 1-position of the cyclopropane ring adds another layer of complexity to the molecule. Piperidine derivatives are well-documented for their role in enhancing drug-like properties such as solubility and metabolic stability. The nitrogen atom in piperidine can form hydrogen bonds with biological targets, thereby improving binding affinity. Moreover, piperidine-based compounds have been successfully used in various therapeutic areas, including central nervous system (CNS) disorders and infectious diseases. The integration of piperidine into this molecular structure suggests potential applications in these therapeutic domains.

Recent studies have highlighted the importance of multifunctional compounds in drug development. The combination of difluoro, pyridine, and piperidinyl moieties in 2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine positions it as a versatile scaffold for designing next-generation therapeutics. Researchers have been exploring similar structures for their ability to interact with multiple biological pathways simultaneously, leading to synergistic effects that could improve treatment outcomes. The cyclopropane ring further contributes to this multifunctionality by providing a rigid framework that can be fine-tuned to achieve optimal binding interactions.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound. These synthetic strategies not only enhance efficiency but also allow for modifications that can fine-tune biological activity.

In terms of biological activity, preliminary studies suggest that 2,2-difluoro-1-2-(piperidin-1-yl)pyridin-3-ylcyclopropan-1-amine exhibits promising properties as an inhibitor of certain enzymes involved in disease pathways. The unique structural features of this compound enable it to interact with specific residues on target proteins, thereby modulating their activity. Further research is needed to elucidate its exact mechanism of action and explore potential therapeutic applications. In vitro and in vivo studies are being conducted to evaluate its efficacy and safety profile.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. This characteristic is particularly relevant for oral administration routes, where first-pass metabolism can significantly reduce drug efficacy. The presence of fluorine atoms in 2,2-difluoro-1-2-(piperidin-1-y l)pyridin -3 -y l c yclopropan -1 -amine is expected to contribute positively to its pharmacokinetic profile.

As pharmaceutical research continues to evolve, there is an increasing emphasis on developing sustainable and environmentally friendly synthetic methods. The synthesis of complex molecules like 2229549 -82 -8 necessitates careful consideration of environmental impact alongside efficiency and yield optimization. Green chemistry principles are being integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents.

The role of computational chemistry in drug discovery has also become increasingly prominent. Molecular modeling techniques are being used to predict how different structural modifications will affect biological activity before costly experimental trials are conducted. These computational approaches can accelerate the drug development process by identifying promising candidates early on.

In conclusion,2229549 -82 -8 (also known as 22 , 22 -d if luoro - 12 -( p i per id ine - 11 - y l ) py rid ine - 33 -( y l ) cy clo pro pan am ine) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , including substitutions such as difluoro , py rid ine , p i per id ine , an d cy clo pro pane rings , endow it with exceptional bi o logical inter action capabilities . Further resea rch is warranted t o fully e xpl or e its therapeutic potential an d optimize synthetic methodologies t o ensure sustainable production practices . p >